N-(2,2,6,6-Tetramethylpiperidin-1-yl)cyclododecanimine
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-(2,2,6,6-Tetramethylpiperidin-1-yl)cyclododecanimine typically involves the reaction of cyclododecanone with 2,2,6,6-tetramethylpiperidine in the presence of a suitable catalyst. The reaction conditions often include elevated temperatures and the use of solvents such as toluene or dichloromethane to facilitate the reaction. The process may also involve purification steps such as recrystallization or chromatography to obtain the desired product in high purity.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. These methods are designed to optimize yield and efficiency while minimizing waste and energy consumption. The use of automated reactors and advanced purification techniques can further enhance the scalability and sustainability of the production process.
Chemical Reactions Analysis
Types of Reactions
N-(2,2,6,6-Tetramethylpiperidin-1-yl)cyclododecanimine can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.
Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the use of reducing agents such as lithium aluminum hydride.
Substitution: The compound can participate in substitution reactions where one or more of its functional groups are replaced by other groups.
Common Reagents and Conditions
Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions may vary depending on the desired transformation, but typically involve controlled temperatures, specific solvents, and appropriate catalysts.
Major Products
The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation may yield oxides or ketones, while reduction may produce alcohols or amines. Substitution reactions can result in a wide range of derivatives with different functional groups.
Scientific Research Applications
N-(2,2,6,6-Tetramethylpiperidin-1-yl)cyclododecanimine has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.
Biology: The compound can be used in studies related to enzyme inhibition, protein interactions, and cellular signaling pathways.
Industry: The compound is used in the production of specialty chemicals, polymers, and materials with unique properties.
Mechanism of Action
The mechanism of action of N-(2,2,6,6-Tetramethylpiperidin-1-yl)cyclododecanimine involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, modulate receptor activity, or influence cellular processes through its chemical properties. The exact mechanism may vary depending on the context and application, but typically involves binding to target molecules and altering their function or activity.
Comparison with Similar Compounds
Similar Compounds
2,2,6,6-Tetramethylpiperidine: A related compound with similar structural features but lacking the cyclododecane ring.
Cyclododecanone: A precursor in the synthesis of N-(2,2,6,6-Tetramethylpiperidin-1-yl)cyclododecanimine.
N,N-Diisopropylethylamine: Another amine with different substituents and properties.
Uniqueness
This compound is unique due to its combination of a cyclododecane ring and a highly substituted piperidine ring. This structural arrangement imparts specific chemical and physical properties that distinguish it from other similar compounds. Its versatility in various chemical reactions and applications further highlights its uniqueness and potential value in scientific research and industrial applications.
Properties
CAS No. |
61147-64-6 |
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Molecular Formula |
C21H40N2 |
Molecular Weight |
320.6 g/mol |
IUPAC Name |
N-(2,2,6,6-tetramethylpiperidin-1-yl)cyclododecanimine |
InChI |
InChI=1S/C21H40N2/c1-20(2)17-14-18-21(3,4)23(20)22-19-15-12-10-8-6-5-7-9-11-13-16-19/h5-18H2,1-4H3 |
InChI Key |
LKZZPSOXFOBPBE-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CCCC(N1N=C2CCCCCCCCCCC2)(C)C)C |
Origin of Product |
United States |
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